Cas no 383132-05-6 (2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)-)

2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)-, is a specialized heterocyclic compound featuring a thiazole core substituted with an amine group and a 2-ethoxy-5-methylphenyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The ethoxy and methyl substituents enhance lipophilicity, potentially improving bioavailability or substrate interactions. Its amine functionality offers a versatile handle for further derivatization, making it valuable as an intermediate in synthetic chemistry. The compound’s defined aromatic and heterocyclic framework may contribute to selective binding or catalytic properties. Suitable for research and development, it is typically handled under controlled conditions due to its reactive nature. Purity and stability are critical for consistent performance in experimental settings.
2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- structure
383132-05-6 structure
Product Name:2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)-
CAS No:383132-05-6
MF:C12H14N2OS
MW:234.317361354828
CID:1489331
PubChem ID:4556456
Update Time:2025-05-24

2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)-
    • 4-(2-Ethoxy-5-methyl-phenyl)-thiazol-2-ylamine
    • 383132-05-6
    • 4-(2-Ethoxy-5-methylphenyl)thiazol-2-amine
    • CS-0366279
    • 4-(2-ethoxy-5-methylphenyl)-1,3-thiazol-2-amine
    • AKOS000112477
    • MDL: MFCD02663897
    • Inchi: 1S/C12H14N2OS/c1-3-15-11-5-4-8(2)6-9(11)10-7-16-12(13)14-10/h4-7H,3H2,1-2H3,(H2,13,14)
    • InChI Key: ZUJQLQJKNIVAOV-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1C=C(C)C=CC=1OCC

Computed Properties

  • Exact Mass: 234.08282
  • Monoisotopic Mass: 234.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 372.7±27.0 °C at 760 mmHg
  • Flash Point: 179.2±23.7 °C
  • PSA: 48.14
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- Security Information

2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- Pricemore >>

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Chemenu
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on 2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)-

Comprehensive Overview of 2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- (CAS No. 383132-05-6)

2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- (CAS No. 383132-05-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiazole and phenyl moieties, exhibits versatile properties that make it a subject of ongoing research. Its molecular structure, featuring an ethoxy and a methyl group, contributes to its potential applications in pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for heterocyclic compounds like 2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a bioactive scaffold for developing new therapeutics. The compound's thiazole ring is known for its ability to interact with biological targets, making it a promising candidate for treating various conditions. Additionally, its aryl-substituted structure enhances its stability and bioavailability, which are critical factors in pharmaceutical development.

The synthesis of 2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- involves sophisticated organic reactions, including cyclization and functional group modification. These processes are optimized to achieve high yields and purity, ensuring the compound's suitability for industrial and research applications. Recent advancements in green chemistry have also influenced its production, with a focus on reducing environmental impact while maintaining efficiency. This aligns with the growing trend of sustainable synthesis in the chemical industry.

One of the most searched topics related to 2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- is its potential role in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit antiproliferative effects, making them valuable for oncology applications. Researchers are exploring its mechanism of action, particularly its interaction with kinase enzymes, which are often implicated in cancer progression. This has led to increased interest in its structure-activity relationship (SAR) studies, a common query among scientists and students alike.

Another area of interest is the compound's application in agrochemicals. Its thiazole core is known to confer pesticidal and herbicidal properties, prompting investigations into its use as a crop protection agent. With the global push toward sustainable agriculture, the development of eco-friendly agrochemicals has become a priority. 2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- is being studied for its potential to address this need, particularly in formulations that minimize environmental harm.

From a material science perspective, this compound's aromatic and heterocyclic features make it a candidate for advanced materials. Its potential use in organic electronics, such as OLEDs (organic light-emitting diodes), is under exploration. The compound's ability to form stable π-conjugated systems could enhance the performance of electronic devices, a topic frequently searched by engineers and chemists.

In conclusion, 2-Thiazolamine, 4-(2-ethoxy-5-methylphenyl)- (CAS No. 383132-05-6) is a multifaceted compound with broad applications across multiple industries. Its relevance in drug discovery, agrochemicals, and material science underscores its importance in modern research. As scientific inquiries continue to evolve, this compound remains a focal point for innovation, driven by its unique structural and functional properties.

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